Cas no 1556504-23-4 (2-Bromo-4,5-dimethylpyrimidine)

2-Bromo-4,5-dimethylpyrimidine is a halogenated pyrimidine derivative with a molecular formula of C6H7BrN2. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. Its bromine substituent at the 2-position enhances reactivity, facilitating cross-coupling reactions such as Suzuki or Buchwald-Hartwig amination. The dimethyl groups at the 4- and 5-positions contribute to steric and electronic modulation, influencing selectivity in further functionalization. The compound is characterized by high purity and stability, making it suitable for use in demanding synthetic routes. Its structural features enable efficient derivatization, supporting the development of complex heterocyclic frameworks.

2-Bromo-4,5-dimethylpyrimidine structure

1556504-23-4 structure

Product Name:2-Bromo-4,5-dimethylpyrimidine

CAS No:1556504-23-4

MF:C₆H₇BrN₂

MW:187.037180185318

CID:4817876

Update Time:2025-06-13

2-Bromo-4,5-dimethylpyrimidine Chemical and Physical Properties

Names and Identifiers

- 2-Bromo-4,5-dimethylpyrimidine
- Inchi： 1S/C6H7BrN2/c1-4-3-8-6(7)9-5(4)2/h3H,1-2H3
- InChI Key： JKYRQFSEYHIXIZ-UHFFFAOYSA-N
- SMILES： BrC1=NC=C(C)C(C)=N1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 97.1
XLogP3: 2
Topological Polar Surface Area: 25.8

2-Bromo-4,5-dimethylpyrimidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM506537-1g	2-Bromo-4,5-dimethylpyrimidine	1556504-23-4	97%	1g	$449	2023-02-02
Alichem	A089000159-1g	2-Bromo-4,5-dimethylpyrimidine	1556504-23-4	97%	1g	432.18 USD	2021-06-01

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Additional information on 2-Bromo-4,5-dimethylpyrimidine

Research Brief on 2-Bromo-4,5-dimethylpyrimidine (CAS: 1556504-23-4) and Its Applications in Chemical Biology and Pharmaceutical Research

2-Bromo-4,5-dimethylpyrimidine (CAS: 1556504-23-4) is a halogenated pyrimidine derivative that has garnered significant attention in recent chemical biology and pharmaceutical research due to its versatile applications as a building block in medicinal chemistry and drug discovery. This research brief synthesizes the latest findings regarding this compound's synthetic utility, biological activities, and potential therapeutic applications.

Recent studies highlight the compound's importance as a key intermediate in the synthesis of various pharmacologically active molecules. The bromine atom at the 2-position and methyl groups at 4- and 5-positions provide multiple reactive sites for further functionalization through cross-coupling reactions, nucleophilic substitutions, and other transformations. A 2023 study in the Journal of Medicinal Chemistry demonstrated its effectiveness in Suzuki-Miyaura coupling reactions for creating diverse pyrimidine libraries targeting kinase inhibitors.

In drug discovery pipelines, 2-Bromo-4,5-dimethylpyrimidine has shown particular promise in the development of anti-cancer agents. Research published in Bioorganic & Medicinal Chemistry Letters (2024) revealed its incorporation into novel CDK4/6 inhibitor scaffolds, demonstrating improved selectivity profiles compared to existing therapies. The compound's structural features appear to contribute to enhanced binding affinity while maintaining favorable pharmacokinetic properties.

Beyond oncology applications, recent investigations have explored its potential in antimicrobial drug development. A 2024 study in ACS Infectious Diseases reported derivatives of 2-Bromo-4,5-dimethylpyrimidine exhibiting potent activity against drug-resistant bacterial strains, particularly in disrupting bacterial folate biosynthesis pathways. The compound's ability to serve as a bioisostere for natural pyrimidines contributes to its biological activity.

From a synthetic chemistry perspective, advances in continuous flow chemistry have improved the production scalability of 2-Bromo-4,5-dimethylpyrimidine, as documented in Organic Process Research & Development (2023). These process improvements address previous challenges in large-scale halogenation of dimethylpyrimidines while maintaining high regioselectivity.

Ongoing research directions include exploring the compound's utility in PROTAC (Proteolysis Targeting Chimera) development and its potential as a fragment in fragment-based drug discovery. Preliminary results from several pharmaceutical companies suggest that its balanced hydrophobicity and molecular weight make it particularly suitable for these emerging drug discovery approaches.

In conclusion, 2-Bromo-4,5-dimethylpyrimidine (1556504-23-4) continues to demonstrate significant value across multiple areas of pharmaceutical research. Its chemical versatility, combined with emerging biological activities of its derivatives, positions this compound as an important tool in modern drug discovery efforts. Future research will likely focus on expanding its applications in targeted protein degradation and exploring novel synthetic methodologies for its functionalization.